N-ethyl-3-(3-hydroxy-3-methylbutyl)-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]benzamide

• IUPAC Name: N-ethyl-3-(3-hydroxy-3-methylbutyl)-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H25N3O3/c1-5-21(12-16-19-13(2)24-20-16)17(22)15-8-6-7-14(11-15)9-10-18(3,4)23/h6-8,11,23H,5,9-10,12H2,1-4H3
• InChI Key: HJPTUJHLAUQGNH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NOC(=N1)C)C(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

N-ethyl-3-(3-hydroxy-3-methylbutyl)-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]benzamide is a useful research compound. Its molecular formula is C18H25N3O3 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.18959167 g/mol and the complexity rating of the compound is 416. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• The research on heterocycles from N-benzoylthioamides and dinucleophilic reagents illustrates the reactivity of related structures with hydrazines and hydroxylamine to form 1H-1,2,4-triazoles and 1,2,4-oxadiazoles. Such reactions underline the versatility of these compounds in synthesizing heterocyclic frameworks, which are crucial in drug design and material science (Whitfield & Papadopoulos, 1981).

Anticancer Activity

• A study on the design, synthesis, and anticancer evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides highlighted the potential of such compounds in cancer therapy. This research shows significant anticancer activity against various cancer cell lines, demonstrating the therapeutic potential of compounds with similar structures (Ravinaik et al., 2021).

Solid-Phase Synthesis

• Research on the solid-phase synthesis of 1,2,4-oxadiazoles discusses methods for creating 3,5-substituted 1,2,4-oxadiazoles on a solid support. This technique is valuable for the rapid synthesis of libraries of compounds for high-throughput screening, relevant to drug discovery and development processes (Sams & Lau, 1999).

Biological Studies

• The synthesis and in vitro antimicrobial activities of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones showcase the biological potential of such compounds. The study provides insights into the antimicrobial efficacy of synthesized compounds, hinting at the broader applicability of related benzamide derivatives in combating microbial infections (Sharma, Sharma, & Rane, 2004).

Fluorescent Materials

• Aromatic polyamides with pendent acetoxybenzamide groups and the resulting thin films demonstrate the material science applications of such compounds. These polymers exhibit good thermal stability and solubility, alongside notable mechanical properties and fluorescence, indicating their utility in creating advanced materials for electronics and photonics (Sava et al., 2003).